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Introduction

Paclitaxel, a highly functionalized diterpenoid, stands as a landmark molecule in the history of
cancer chemotherapy.[1][2] Originally isolated from the bark of the Pacific yew tree, Taxus
brevifolia, its unique mechanism of action and potent antitumor activity have established it as a
critical therapeutic for a range of malignancies, including ovarian, breast, and lung cancers.[3]
[4] This technical guide provides a comprehensive overview of the chemical structure of
Paclitaxel, its physicochemical properties, its intricate mechanism of action at the cellular level,
and detailed protocols for key experimental assays relevant to its study.

Chemical and Physical Properties of Paclitaxel

Paclitaxel is a white to off-white crystalline powder with a complex molecular architecture.[4][5]
It is highly lipophilic and notably insoluble in water.[4][5] The fundamental chemical and
physical characteristics of Paclitaxel are summarized in the table below.
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Property Value Reference(s)

(2a,40,5B,73,108,130)-4,10-
Bis(acetyloxy)-13-{[(2R,3S)-3-
benzoylamino)-2-hydroxy-3-

IUPAC Name ( / )-2hyclroxy [3]
phenylpropanoyl]oxy}-1,7-
dihydroxy-9-o0xo0-5,20-

epoxytax-11-en-2-yl benzoate

Molecular Formula C47H51NO14 [41[6]

Molecular Weight 853.9 g/mol [41[6]
White to off-white crystalline

Appearance [4][5]
powder

Melting Point Approximately 216-217 °C [5]

Solubility Insoluble in water [415]

CAS Number 33069-62-4 [3]

The Intricate Chemical Structure of Paclitaxel

The potent biological activity of Paclitaxel is intrinsically linked to its complex and sterically
demanding chemical structure. This structure is characterized by a tetracyclic diterpenoid core,
known as the taxane ring system, and a functionally critical C-13 ester side chain.
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C-13 Ester Side Chain
(Essential for Activity)

Taxane Ring System
(Diterpenoid Core)

Oxetane Ring
C-2 Benzoyl Group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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